Cas no 214262-94-9 (Cyclopentanecarbonitrile, 1-(2-chloro-6-fluorophenyl)-)

• Product Name: Cyclopentanecarbonitrile, 1-(2-chloro-6-fluorophenyl)-
• CAS No: 214262-94-9
• MF: C₁₂H₁₁ClFN
• MW: 223.673845529556
• MDL: MFCD00800620
• CID: 290671
• PubChem ID: 736129
• Update Time: 2025-05-22

Cyclopentanecarbonitrile, 1-(2-chloro-6-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarbonitrile, 1-(2-chloro-6-fluorophenyl)-
• 1-(2-chloro-6-fluorophenyl)cyclopentane-1-carbonitrile
• 1-(2-CHLORO-6-FLUOROPHENYL)CYCLOPENTANECARBONITRILE
• NULL
• 1-(6-chloro-2-fluorophenyl)cyclopentanecarbonitrile
• SY225883
• MFCD00800620
• 214262-94-9
• DTXSID00352935
• AC5574
• SCHEMBL1020364
• AKOS009264250
• CS-0336445
• A924555

• MDL： MFCD00800620
• Inchi： 1S/C12H11ClFN/c13-9-4-3-5-10(14)11(9)12(8-15)6-1-2-7-12/h3-5H,1-2,6-7H2
• InChI Key： KIROJLODCPJLTM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1(C#N)CCCC1)F

Computed Properties

• Exact Mass: 223.05600
• Monoisotopic Mass: 223.056405
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.7

Experimental Properties

• Color/Form: Not available
• Density: 1.2020 (estimate)
• Boiling Point: 338.7°Cat760mmHg
• Flash Point: 158.6°C
• Refractive Index: 1.55
• PSA: 23.79000
• LogP: 3.81448
• Solubility: Not available

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on Cyclopentanecarbonitrile, 1-(2-chloro-6-fluorophenyl)-

CAS No. 214262-94-9: Cyclopentanecarbonitrile, 1-(2-chloro-6-fluorophenyl)-

The compound with CAS No. 214262-94-9, commonly referred to as Cyclopentanecarbonitrile, 1-(2-chloro-6-fluorophenyl)-, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopentane ring with a carbonitrile group and a substituted phenyl moiety. The presence of chlorine and fluorine substituents on the phenyl ring further enhances its chemical reactivity and functional versatility.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutics targeting complex biological systems. Researchers have explored its role as a building block in the synthesis of bioactive molecules, leveraging its structural flexibility and reactivity to create compounds with tailored pharmacokinetic properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated how this compound can be used to construct inhibitors for kinase enzymes, which are critical targets in cancer therapy.

In addition to its pharmaceutical applications, Cyclopentanecarbonitrile, 1-(2-chloro-6-fluorophenyl)- has also found utility in advanced materials research. Its ability to form stable coordination complexes with transition metals has made it a valuable component in the development of catalysts for organic synthesis. A notable example is its use in asymmetric catalysis, where it facilitates the formation of chiral centers with high enantioselectivity. This property has significant implications for the production of optically active compounds, which are essential in the pharmaceutical and agrochemical industries.

The synthesis of this compound involves a multi-step process that combines principles from both classical and modern organic chemistry. Key steps include the preparation of intermediates through Friedel-Crafts alkylation and subsequent functionalization via nucleophilic substitution reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs while maintaining high yields.

From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided critical insights into its molecular structure and dynamic behavior under various conditions. For example, research conducted at the University of California revealed that the compound exhibits unique fluorescence properties when exposed to UV light, suggesting potential applications in sensors and imaging technologies.

Moreover, computational chemistry has played a pivotal role in understanding the electronic properties of this compound. Density functional theory (DFT) calculations have been employed to predict its reactivity under different reaction conditions, aiding in the design of more efficient synthetic pathways. These computational studies have also shed light on its potential interactions with biological macromolecules, further underscoring its relevance in drug discovery.

In conclusion, CAS No. 214262-94-9 represents a versatile and intriguing molecule with a wide range of applications across multiple scientific disciplines. Its unique chemical properties and structural features make it an invaluable tool for researchers seeking to push the boundaries of modern science and technology.